Cas no 2138077-53-7 (4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one)
4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 2138077-53-7
- EN300-1158909
- 4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one
- 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one
-
- Inchi: 1S/C12H21NO2/c1-12(2)4-3-10(14)9-11(12)13-5-7-15-8-6-13/h11H,3-9H2,1-2H3
- InChI Key: MGTLTQUWAUOHNW-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)C1CC(CCC1(C)C)=O
Computed Properties
- Exact Mass: 211.157228913g/mol
- Monoisotopic Mass: 211.157228913g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 29.5Ų
4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1158909-0.05g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 0.05g |
$612.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-0.1g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 0.1g |
$640.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-0.25g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 0.25g |
$670.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-0.5g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 0.5g |
$699.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-1.0g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 1g |
$728.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-2.5g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 2.5g |
$1428.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-5.0g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 5g |
$2110.0 | 2023-05-23 | ||
| Enamine | EN300-1158909-10.0g |
4,4-dimethyl-3-(morpholin-4-yl)cyclohexan-1-one |
2138077-53-7 | 10g |
$3131.0 | 2023-05-23 |
4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one Related Literature
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Jonas Kind,Lukas Kaltschnee,Martin Leyendecker,Christina M. Thiele Chem. Commun., 2016,52, 12506-12509
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
Additional information on 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one
Comprehensive Overview of 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one (CAS No. 2138077-53-7): Properties, Applications, and Industry Insights
The compound 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one (CAS No. 2138077-53-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. With a morpholine moiety integrated into a cyclohexanone backbone, this compound exhibits versatile reactivity, making it valuable for synthetic applications. Researchers frequently explore its role as a building block in drug discovery, particularly for designing bioactive molecules targeting neurological and metabolic pathways.
In recent years, the demand for high-purity intermediates like 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one has surged, driven by advancements in precision medicine and small-molecule therapeutics. Its CAS number 2138077-53-7 is often searched in databases such as SciFinder and Reaxys, reflecting its relevance in medicinal chemistry. The compound’s lipophilicity and hydrogen-bonding capacity, attributed to the morpholine ring, enhance its pharmacokinetic properties, a hot topic in AI-driven drug design discussions.
From a synthetic perspective, 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one serves as a precursor for heterocyclic compounds, a class of molecules dominating recent FDA-approved drugs. Its cyclohexanone core allows for functionalization at multiple positions, enabling the creation of structure-activity relationship (SAR) libraries. This aligns with the growing trend of fragment-based drug discovery, where researchers prioritize modular scaffolds to optimize drug-like properties.
Environmental and regulatory considerations also shape the discourse around this compound. With increasing emphasis on green chemistry, synthetic routes for 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one are being reevaluated to minimize waste and energy use. Searches for sustainable synthesis methods have spiked, highlighting the industry’s shift toward eco-friendly intermediates. Analytical techniques like HPLC and LC-MS are critical for quality control, ensuring compliance with ICH guidelines—a frequent query among quality assurance professionals.
Beyond pharmaceuticals, CAS 2138077-53-7 finds niche applications in material science, particularly in polymer modification. The morpholine group can impart thermal stability to resins, a property explored in high-performance coatings. This dual utility in life sciences and industrial chemistry underscores its interdisciplinary appeal, a point often raised in patent literature analyses.
In summary, 4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one represents a convergence of synthetic versatility and therapeutic potential. Its CAS No. 2138077-53-7 is a gateway to cutting-edge research, addressing contemporary challenges in drug development and sustainable manufacturing. As industries prioritize molecular diversity and process efficiency, this compound will likely remain a focal point for innovation.
2138077-53-7 (4,4-Dimethyl-3-(morpholin-4-yl)cyclohexan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)